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Compound of Interest

Compound Name: 1,12-Diacetoxydodecane

CAS No.: 42236-50-0

Cat. No.: B1592311

Get Quote

Executive Summary
1,12-Diacetoxydodecane (CAS: 42236-50-0), also known as dodecamethylene diacetate, is a

symmetric diester derived from 1,12-dodecanediol.[1] While structurally simple, its utility lies in

its role as a robust, hydrophobic linker and a "masked" diol intermediate in organic synthesis.[2]

In the pharmaceutical and agrochemical sectors, it serves as a critical precursor for pheromone

synthesis (specifically lepidopteran sex pheromones) and as a plasticizer or crosslinking agent

in polymer engineering.[2] Its symmetry presents both a challenge and an opportunity: it is

stable and easy to purify, yet it often requires precise desymmetrization strategies to unlock its

full potential as a bifunctional building block.[2]

This guide provides a definitive technical analysis of its properties, synthesis, and application

protocols, grounded in empirical rigor.

Physicochemical Specifications
The following data represents the consensus of high-purity (>98%) commercial standards.
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Property Specification Notes

CAS Number 42236-50-0

IUPAC Name Dodecane-1,12-diyl diacetate
Synonyms: Dodecamethylene

diacetate

Molecular Formula C₁₆H₃₀O₄

Molecular Weight 286.41 g/mol

Appearance White crystalline solid
Melts near body temperature.

[2]

Melting Point 38.0 – 42.0 °C
Handle as a liquid if

processing >45°C.

Boiling Point 190 °C @ 10 mmHg
High vacuum required for

distillation.[2]

Solubility
Soluble in Toluene, CHCl₃,

EtOAc, MeOH
Insoluble in water.

Flash Point ~146 °C
Predicted value; combustible.

[2]

Density ~0.96 g/cm³ (Liquid phase)

Synthesis Protocol: Acetylation of 1,12-
Dodecanediol
Context: The most reliable route to high-purity 1,12-diacetoxydodecane is the exhaustive

acetylation of 1,12-dodecanediol. While acid-catalyzed Fischer esterification is possible, the

anhydride-base method is preferred in R&D settings for its speed, high yield (>95%), and ease

of purification.

Reaction Logic
We utilize Acetic Anhydride (ngcontent-ng-c176312016="" _nghost-ng-c3009799073=""

class="inline ng-star-inserted">
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) as the acylating agent with Pyridine acting as both solvent and base to neutralize the acetic
acid by-product. 4-Dimethylaminopyridine (DMAP) is added as a hyper-nucleophilic catalyst to
accelerate the reaction, ensuring complete conversion of the primary hydroxyls.

Protocol Steps
Reagents:

1,12-Dodecanediol (1.0 eq)[3]

Acetic Anhydride (2.5 eq) – Excess ensures driving to diester.

Pyridine (3.0 eq) or Triethylamine (3.0 eq)[2]

DMAP (0.05 eq)[2]

Solvent: Dichloromethane (DCM) or Toluene (optional, if not using neat pyridine).[2]

Procedure:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1,12-

dodecanediol in DCM (0.5 M concentration).

Base Addition: Add Pyridine and DMAP.[2] Cool the mixture to 0°C in an ice bath to control

the exotherm upon anhydride addition.

Acetylation: Dropwise add Acetic Anhydride over 15 minutes.

Reaction: Remove ice bath and stir at Room Temperature (RT) for 3–4 hours.

Checkpoint: Monitor by TLC (Hexane:EtOAc 8:2).[2] The starting diol (ngcontent-ng-

c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

) should disappear; the diester (

) will appear as the major spot.

Quench: Add saturated

solution to quench excess anhydride. Stir vigorously for 20 minutes.
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Extraction: Separate phases. Wash the organic layer successively with:

1M HCl (2x) – Critical to remove Pyridine.

Sat. ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-

inserted">

(1x) – Neutralize residual acid.

Brine (1x).

Purification: Dry over

, filter, and concentrate in vacuo.

Note: The crude product is often pure enough (>95%).[2] If higher purity is required for

polymer applications, recrystallize from cold hexane or distill under high vacuum.[2]

Workflow Visualization
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Figure 1: Step-by-step synthesis workflow for the acetylation of 1,12-dodecanediol.

Advanced Applications in R&D
Desymmetrization for Bifunctional Linkers
The symmetry of 1,12-diacetoxydodecane is its most defining feature, but researchers often

require the mono-acetate (12-acetoxydodecan-1-ol) to synthesize A-B type polymers or

asymmetric pheromones.
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Enzymatic Hydrolysis: Lipases (e.g., Candida antarctica Lipase B, CALB) can be used to

selectively hydrolyze one ester group.

Protocol Insight: Suspend the diester in a phosphate buffer/organic co-solvent system (e.g.,

pH 7.0 / THF) and add immobilized lipase.[2] Monitor conversion closely; stop the reaction at

~50% conversion to maximize the yield of the mono-ester and minimize the diol formation.

Pheromone Synthesis
Long-chain acetates are ubiquitous in Lepidoptera chemical communication.[2]

Chain Elongation: The C12 backbone serves as a stable "spacer."[2] The acetate groups

protect the termini.[2] One end can be hydrolyzed and oxidized to an aldehyde (a common

pheromone functionality) or converted to a bromide for Grignard coupling to extend the

carbon chain to C14 or C16.[2]

Analytical Characterization
To validate the identity of 1,12-Diacetoxydodecane, compare experimental data against these

standard spectral markers.

Proton NMR ( NMR, 300/400 MHz, )
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Chemical Shift
(ngcontent-ng-
c176312016=""
_nghost-ng-
c3009799073="
" class="inline
ng-star-
inserted">

)

Multiplicity Integration Assignment
Structural
Context

4.05 ppm
Triplet (

)
4H

Alpha-methylene

protons next to

ester oxygen.

2.04 ppm Singlet 6H
Acetate methyl

protons.

1.61 ppm Multiplet 4H

ngcontent-ng-

c176312016=""
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class="inline ng-

star-inserted">

Beta-methylene

protons.

1.26 ppm Broad Singlet 16H

ngcontent-ng-
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class="inline ng-

star-inserted">

Internal bulk

methylene chain.

Infrared Spectroscopy (FT-IR)
1735–1745 cm⁻¹: Strong Carbonyl (ngcontent-ng-c176312016="" _nghost-ng-

c3009799073="" class="inline ng-star-inserted">

) stretch. Definitive for esters.
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1230–1240 cm⁻¹: C-O-C stretch (Acetate).[2]

2920, 2850 cm⁻¹: C-H asymmetric/symmetric stretches (Long alkyl chain).[2]

Absence of 3300-3400 cm⁻¹: Confirms no residual hydroxyl (ngcontent-ng-c176312016=""

_nghost-ng-c3009799073="" class="inline ng-star-inserted">

) groups from the starting diol.

Safety & Handling (SDS Summary)
While 1,12-Diacetoxydodecane is generally considered low-hazard compared to short-chain

esters, standard laboratory precautions apply.[2]

GHS Classification: Not classified as a dangerous substance by many agencies, but treated

as a potential Skin Irritant (Category 2) and Eye Irritant (Category 2A) in pure form.[2]

Handling:

Wear nitrile gloves and safety glasses.[2]

Avoid inhalation of dust/powder.[2]

Storage:

Store in a cool, dry place (< 25°C).

Keep container tightly closed to prevent moisture absorption (hydrolysis risk over long

periods).[2]

Spill Response: Sweep up solid material.[2] If molten, allow to cool and solidify before

scraping.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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